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Compound of Interest

Compound Name: WAY-181187 oxalate

Cat. No.: B1435848 Get Quote

Disclaimer: This document provides guidance on the proper disposal of WAY-181187 oxalate
based on general principles of laboratory safety and hazardous waste management. A specific

Safety Data Sheet (SDS) for this compound was not publicly available. Researchers must

consult the official SDS provided by the manufacturer and contact their institution's

Environmental Health & Safety (EHS) department for disposal procedures compliant with local,

state, and federal regulations.

WAY-181187 is a potent and selective 5-HT6 receptor agonist, indicating it is a biologically

active molecule that requires careful handling and disposal. As an oxalate salt and a potent

research chemical, it must be treated as hazardous waste. Do not dispose of this chemical

down the drain or in regular trash.[1][2]

Chemical and Safety Data
The following data is provided for identification and handling purposes. Due to its potent

biological activity and classification as a research chemical, WAY-181187 oxalate should be

handled with appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.
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Property Data Reference

Chemical Name

1-[(6-Chloroimidazo[2,1-

b]thiazol-5-yl)sulfonyl]-1H-

indole-3-ethanamine oxalate

CAS Number 1883548-85-3

Molecular Formula C₁₅H₁₃ClN₄O₂S₂·C₂H₂O₄

Molecular Weight 470.91 g/mol

Primary Hazard Profile

Biologically potent research

compound. Treat as hazardous

waste. Potential for skin, eye,

and respiratory irritation.

[2]

Recommended PPE

Safety glasses with side

shields or goggles, chemical-

resistant gloves (e.g., nitrile),

lab coat.

[2]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe segregation, storage, and disposal of

WAY-181187 oxalate waste.

Hazard Assessment: Before handling, review all available safety information and the

manufacturer's SDS. Identify all waste streams that will be generated (e.g., pure compound,

contaminated labware, solutions).

PPE Verification: Don appropriate PPE, including safety glasses, a lab coat, and nitrile

gloves.[2]

Waste Segregation:

Solid Waste: Collect unused or expired WAY-181187 oxalate powder in its original

container if possible.[3][4] If not, use a new, compatible container. Place chemically
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contaminated lab supplies such as gloves, weigh boats, and wipes into a dedicated,

clearly labeled hazardous waste bag or container.[3] Do not mix solid and liquid waste.[3]

Liquid Waste: Collect solutions containing WAY-181187 oxalate (e.g., DMSO solutions) in

a dedicated, leak-proof, and chemically compatible hazardous waste container with a

screw-on cap.[3][5] Do not overfill containers; leave at least 10% headspace for

expansion.[6]

Sharps Waste: Needles, syringes, or contaminated glass capable of puncturing a waste

bag must be disposed of in a designated sharps container.[3]

Container Labeling:

Label every waste container with a "Hazardous Waste" tag.[4][5]

Clearly write the full chemical name: "WAY-181187 oxalate" and specify any solvents

present (e.g., "DMSO solution").[3]

Include the date the waste was first added to the container and the name of the generating

researcher or lab.[2]

Secure Storage:

Keep all waste containers securely sealed except when adding waste.[3][5]

Store waste in a designated, secure satellite accumulation area within the laboratory.[2]

Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential

leaks.[3] The secondary container must be able to hold 110% of the volume of the primary

container.[3]

Arrange Professional Disposal:

Contact your institution's EHS office or designated hazardous waste coordinator to

schedule a waste pickup.[2]

Provide the EHS office with a complete inventory of the waste being disposed.
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Maintain Documentation:

Keep a detailed log of all hazardous waste generated, including the chemical name,

quantity, and date of disposal.[2] Retain copies of all paperwork provided by the waste

disposal service.

Diagrams and Workflows
The following diagrams illustrate the procedural flow for proper chemical waste disposal.
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Caption: Workflow for the disposal of WAY-181187 oxalate waste.
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Caption: Decision logic for laboratory chemical waste handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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